Cas no 638-39-1 (Tin(II) acetate)

Tin(II) acetate Properties

Names and Identifiers

• Tin(II) acetate
• TinIIacetateoffwhitepowder
• tin di(acetate)
• Tinacetate
• Stannous acetate
• Diacetoxytin
• tin(2+),diacetate
• Tin diacetate
• Aceticacid, tin(2+) salt (8CI,9CI)
• Tin acetate (Sn(OAc)2) (7CI)
• Tin acetate (Sn(MeCO2)2)
• Tin acetate (Sn(O2C2H3)2)
• Tin acetate
• Tindiacetate
• UNII-1SKU167W8P
• STANNOUS ACETATE [MI]
• PNOXNTGLSKTMQO-UHFFFAOYSA-L
• TinIIacetateoffwhitepowder; tin di(acetate); Tinacetate; Stannous acetate
• AKOS030242582
• tin (II) acetate
• 1SKU167W8P
• D95967
• EINECS 211-335-9
• SCHEMBL64390
• FT-0675242
• DTXSID30213242
• AKOS025295580
• tin(ii)acetate
• A868015
• SCHEMBL64389
• 638-39-1
• tin(2+);diacetate
• ?(2)-tin(2+) bis(acetate ion)
• DTXCID30135733
• +Expand

• MDL： MFCD00054408
• InChIKey： PNOXNTGLSKTMQO-UHFFFAOYSA-L
• Inchi： 1S/2C2H4O2.Sn/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• SMILES： CC(=O)[O-].CC(=O)[O-].[Sn+2]

Computed Properties

• Exact Mass: 237.92900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 237.929
• Heavy Atom Count: 9
• Complexity: 25.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• LogP: -0.35320
• PSA: 52.60000
• Merck: 14,8781
• Water Partition Coefficient: Decomposes in water. Soluble in dilute HClSoluble in dilute hydrochloric acid, dimethyl sulfoxide and methanol.
• Boiling Point: 155°C 0,1mm
• Melting Point: 180-182 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: White amorphous powder or solid.
• Solubility: Insoluble in water.
• Sensitiveness: Hygroscopic
• Density: 2,31 g/cm3

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